6-Aminohexyl hexadecyl phosphate

• CAS No.: 138220-14-1
• Molecular Formula: C22H47NO4P-
• Molecular Weight: 420.6 g/mol
• IUPAC Name: 6-aminohexyl hexadecyl phosphate
• InChI: InChI=1S/C22H48NO4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-21-26-28(24,25)27-22-19-16-14-17-20-23/h2-23H2,1H3,(H,24,25)/p-1
• InChI Key: FIHUSFNVVLVTGD-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCCCCCCOP(=O)([O-])OCCCCCCN

Description

6-Aminohexyl hexadecyl phosphate is a compound that belongs to the class of monoalkyl phosphates It is characterized by the presence of an amino group attached to a hexyl chain, which is further linked to a hexadecyl phosphate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Aminohexyl hexadecyl phosphate typically involves the reaction of hexadecyl phosphate with 6-aminohexanol. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process may involve the use of catalysts and specific reaction temperatures to optimize yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is scaled up to meet industrial demands, and additional purification steps may be employed to ensure the compound’s quality and consistency.

Chemical Reactions Analysis

Types of Reactions

6-Aminohexyl hexadecyl phosphate can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxides.

Reduction: The compound can be reduced under specific conditions to yield different products.

Substitution: The amino group can participate in substitution reactions with other chemical entities.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or other reduced forms.

Scientific Research Applications

6-Aminohexyl hexadecyl phosphate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is utilized in biochemical assays and as a component in the study of biological pathways.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Aminohexyl hexadecyl phosphate involves its interaction with specific molecular targets. The amino group can form hydrogen bonds and electrostatic interactions with various biomolecules, influencing their function and activity. The phosphate group can participate in phosphorylation reactions, which are crucial in many biological processes.

Comparison with Similar Compounds

Similar Compounds

6-Aminohexyl phosphate: Similar in structure but lacks the hexadecyl group.

Hexadecyl phosphate: Contains the hexadecyl group but lacks the aminohexyl chain.

Uniqueness

6-Aminohexyl hexadecyl phosphate is unique due to the presence of both the aminohexyl and hexadecyl groups, which confer distinct chemical and biological properties. This dual functionality makes it a versatile compound for various applications.